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Compound of Interest

Compound Name: Inosine-13C5

Cat. No.: B13849729

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for Inosine-
13C5, a stable isotope-labeled purine nucleoside crucial for a range of research applications.

This document outlines the toxicological profile based on its parent compound, inosine, details

proper handling and storage procedures, and provides comprehensive experimental protocols

for its use in metabolic flux analysis and as an internal standard in mass spectrometry.

Chemical and Physical Properties
Inosine-13C5 is a form of inosine where five carbon atoms have been replaced with the stable

isotope carbon-13. This labeling makes it an invaluable tracer in metabolic studies, allowing

researchers to follow the fate of inosine and its metabolites through various biochemical

pathways without the use of radioactive materials.
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Property Value Reference

Chemical Formula C₅¹³C₅H₁₂N₄O₅ [1][2]

Molecular Weight 273.19 g/mol [1][2]

Appearance White to off-white solid powder [2]

Purity Typically ≥98% [2]

Isotopic Enrichment Typically ≥99% for ¹³C [2]

Solubility

Soluble in DMSO (e.g., 10

mg/mL with ultrasonic

treatment) and water (e.g., 10

mg/mL with ultrasonic and

warming).

[1][3]

Safety and Toxicology
While a specific Safety Data Sheet (SDS) for Inosine-13C5 is not readily available, the safety

profile is considered to be analogous to that of its unlabeled counterpart, inosine. It is generally

accepted that stable isotope labeling does not significantly alter the toxicological properties of a

compound.

Hazard Identification:

Based on the SDS for inosine, the substance does not meet the criteria for classification as

hazardous according to GHS. However, as with any chemical, it should be handled with care.

Toxicological Data (for Inosine):

Test Result Species

Acute Oral Toxicity (LD50) > 10,000 mg/kg Rat

This data is for the parent compound, inosine.

First Aid Measures:
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Inhalation: Move the person to fresh air. If symptoms persist, seek medical advice.

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse cautiously with water for several minutes. If eye irritation persists, get

medical advice/attention.

Ingestion: Rinse mouth with water. Call a poison center or doctor if you feel unwell.

Handling and Storage
Proper handling and storage are critical to maintain the integrity and stability of Inosine-13C5.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields.

Skin Protection: Wear protective gloves (e.g., nitrile rubber).

Respiratory Protection: Not required under normal use. If dust is generated, use a particulate

respirator.

Storage Conditions:

Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Store in a dry, well-ventilated place. Keep container tightly closed.

Experimental Protocols
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Inosine-13C5 is primarily used as a tracer in metabolic flux analysis and as an internal

standard for quantitative analysis by NMR, GC-MS, or LC-MS.

Metabolic Flux Analysis in T-Cells using
[1′,2′,3′,4′,5′-13C5]Inosine
This protocol is adapted from studies investigating the role of inosine as an alternative carbon

source for T-cell function.

Objective: To trace the metabolic fate of the ribose subunit of inosine in effector T-cells cultured

under glucose-restricted conditions.

Methodology:

Cell Culture: Culture human effector T-cells in a glucose-free conditioned medium.

Tracer Introduction: Supplement the culture medium with [1′,2′,3′,4′,5′-¹³C₅]inosine as the

sole carbon source.

Metabolite Extraction:

After a defined incubation period, rapidly quench metabolic activity by washing the cells

with ice-cold phosphate-buffered saline (PBS).

Extract metabolites using a cold solvent mixture, such as 80% methanol.

Centrifuge to pellet cell debris and collect the supernatant containing the metabolites.

LC-MS Analysis:

Analyze the extracted metabolites using an ion chromatography system coupled to a high-

resolution mass spectrometer (IC-UHR-FTMS).

Separate metabolites using a suitable column and gradient.

Detect and quantify the mass isotopologues of downstream metabolites to determine the

incorporation of the ¹³C label from inosine.
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Data Analysis: Analyze the mass isotopologue distribution to map the metabolic pathways

utilized by the T-cells to process the ribose from inosine, such as glycolysis and the pentose

phosphate pathway.

Workflow for Metabolic Flux Analysis.

Use of Inosine-13C5 as an Internal Standard in LC-MS
Objective: To accurately quantify the concentration of unlabeled inosine in a biological sample.

Methodology:

Sample Preparation:

To a known volume or weight of the biological sample (e.g., plasma, cell lysate), add a

known amount of Inosine-13C5 solution. The concentration of the internal standard

should be close to the expected concentration of the analyte.

Perform a protein precipitation step by adding a cold organic solvent (e.g., acetonitrile or

methanol).

Vortex and centrifuge the sample to pellet the precipitated proteins.

Collect the supernatant for analysis.

LC-MS/MS Analysis:

Inject the prepared sample into an LC-MS/MS system.

Separate the analyte and the internal standard using a suitable liquid chromatography

method. Since Inosine-13C5 is chemically identical to inosine, they will co-elute.

Use multiple reaction monitoring (MRM) in the mass spectrometer to detect the specific

precursor-to-product ion transitions for both unlabeled inosine and Inosine-13C5.

Quantification:

Generate a calibration curve using known concentrations of unlabeled inosine spiked with

the same amount of Inosine-13C5 as in the samples.
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Calculate the ratio of the peak area of the analyte to the peak area of the internal standard

for both the calibration standards and the unknown samples.

Determine the concentration of inosine in the unknown samples by interpolating their peak

area ratios on the calibration curve. The use of the stable isotope-labeled internal standard

corrects for variations in sample preparation and matrix effects during ionization.

Signaling and Metabolic Pathways
Inosine plays a significant role in purine metabolism and can act as a signaling molecule.

Purine Metabolism Pathway
Inosine is a key intermediate in the degradation of purines. It is formed from adenosine by

adenosine deaminase or from inosine monophosphate (IMP) by 5'-nucleotidase. Inosine is then

converted to hypoxanthine by purine nucleoside phosphorylase.
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Simplified Purine Catabolism Pathway.

Inosine Signaling via Adenosine Receptors
Inosine can act as an agonist at adenosine A1 and A2A receptors (A1R and A2AR), thereby

initiating downstream signaling cascades. For example, activation of A2AR can lead to the

production of cyclic AMP (cAMP) and the activation of the ERK1/2 pathway.

Inosine Adenosine A2A Receptor
binds

Adenylyl Cyclase
activates

cAMP
produces

ERK1/2
activates Cellular Response

(e.g., reduced oxidative stress)
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Inosine Signaling through A2A Receptor.

Disposal Considerations
Dispose of Inosine-13C5 and any contaminated materials in accordance with local, state, and

federal regulations. It is not classified as hazardous waste, but it is good practice to prevent its

release into the environment.

Disclaimer
This document is intended for informational purposes only and is based on currently available

data. It is the responsibility of the user to conduct a thorough risk assessment before handling

this product. Always consult the most recent Safety Data Sheet for the parent compound,

inosine, and follow good laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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